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Introduction

Cyanine 2 (Cy2) succinimidyl ester (SE) is a reactive fluorescent dye used for the covalent
labeling of primary amines on proteins and other biomolecules. Its utility in live cell imaging
stems from its ability to label cell surface proteins, allowing for the visualization and tracking of
cells without the need for genetic modification. Cy2 is a green-emitting fluorophore with an
excitation maximum around 492 nm and an emission peak at approximately 508 nm, making it
compatible with standard fluorescein (FITC) filter sets.[1] This document provides a detailed
protocol for labeling live cells with Cy2-SE for imaging applications, along with relevant
guantitative data and workflow diagrams.

The principle of labeling involves the reaction of the N-hydroxysuccinimide (NHS) ester moiety
of Cy2-SE with primary amine groups (-NH2), predominantly found on lysine residues of
proteins, to form a stable amide bond. This reaction is most efficient at a slightly alkaline pH.
Proper handling and optimization of labeling conditions are crucial to ensure cell viability and
achieve optimal fluorescence signal for imaging.
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Quantitative Data Summary

The following tables summarize key quantitative parameters for Cy2-SE and its application in
live cell labeling. It is important to note that optimal conditions can vary depending on the cell
type and experimental setup.

Table 1: Spectral and Physicochemical Properties of Cy2

Parameter Value Reference
Excitation Maximum (Aex) 492 nm AAT Bioquest
Emission Maximum (Aem) 508 nm AAT Bioquest
Molar Extinction Coefficient (g) ~70,000 cm~—tM~t --INVALID-LINK--
Quantum Yield () ~0.12 --INVALID-LINK--
Molecular Weight Varies by manufacturer

Table 2: Recommended Parameters for Cy2-SE Live Cell Labeling
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Parameter

Recommended Range

Notes

Cell Preparation

Cell Type

Adherent or suspension cells

Protocol may need adjustment

based on cell type.

Cell Density

1x10%to 1 x 107 cells/mL

Higher densities can improve

labeling efficiency.

Culture Medium

Serum-free medium or PBS

Avoid amine-containing buffers

(e.g., Tris, glycine).

Labeling Reaction

Cy2-SE Stock Solution

1-10 mM in anhydrous DMSO

Prepare fresh before use.

Working Concentration

1-25 pg/mL (start with 5-10
Hg/mL)

Titrate to determine the optimal
concentration for your specific

cell type and application.

Labeling Buffer

PBS or HBSS, pH 7.5-8.5

A slightly alkaline pH improves

reaction efficiency.

Incubation Time

15-30 minutes

Longer times may increase

background and affect viability.

Incubation Temperature

Room temperature or 4°C

4°C can reduce internalization

of labeled proteins.

Post-Labeling

Quenching Solution

PBS with 10-100 mM glycine
or Tris

Stops the labeling reaction by

consuming unreacted dye.

Washing

2-3 times with complete

medium or PBS

Removes unbound dye and

quenching solution.

Cell Viability

Expected Viability

>95%

Assess using a viability dye
(e.g., Propidium lodide). High
concentrations of SE dyes can

be toxic.
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Photostability

Minimize light exposure. Use
Photobleaching Moderate antifade reagents in imaging

medium if possible.

Experimental Protocols
Materials

e Cy2 succinimidyl ester (Cy2-SE)

e Anhydrous dimethyl sulfoxide (DMSO)

e Phosphate-buffered saline (PBS), pH 7.5-8.5

o Complete cell culture medium

e Quenching solution (e.g., 100 mM glycine in PBS)
 Live cells for labeling

e Microcentrifuge tubes

e Hemocytometer or cell counter

» Fluorescence microscope with appropriate filter sets

Protocol for Labeling Suspension Cells

o Cell Preparation:

o Harvest cells and wash once with serum-free medium or PBS to remove any residual
serum proteins.

o Count the cells and resuspend the cell pellet in pre-warmed PBS (pH 7.5-8.5) at a
concentration of 1 x 10° to 1 x 107 cells/mL.

e Dye Preparation:
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o Allow the vial of Cy2-SE to warm to room temperature before opening.

o Prepare a 10 mM stock solution of Cy2-SE in anhydrous DMSO. For example, add 10 pL
of DMSO to 1 mg of Cy2-SE (assuming a molecular weight of ~1000 g/mol ). Vortex briefly
to dissolve.

o Dilute the stock solution in the labeling buffer (PBS, pH 7.5-8.5) to the desired final
working concentration (e.g., 10 pg/mL).

e Labeling Reaction:
o Add the diluted Cy2-SE solution to the cell suspension.

o Incubate for 15-30 minutes at room temperature or 4°C, protected from light. Gently mix
the cells every 10 minutes to ensure uniform labeling.

e Quenching:
o To stop the reaction, add the quenching solution to the cell suspension.
o Incubate for 5-10 minutes at room temperature, protected from light.
e Washing:
o Centrifuge the cells at a low speed (e.g., 200-300 x g) for 5 minutes.
o Discard the supernatant and resuspend the cell pellet in complete cell culture medium.
o Repeat the wash step two more times.
e Imaging:
o Resuspend the final cell pellet in an appropriate imaging medium.
o Plate the cells in a suitable imaging dish or slide.

o Proceed with live cell imaging using a fluorescence microscope equipped with a filter set
appropriate for Cy2 (excitation ~490 nm, emission ~510 nm).
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Protocol for Labeling Adherent Cells

o Cell Preparation:
o Grow cells on coverslips or in imaging dishes to the desired confluency.

o Just before labeling, aspirate the culture medium and wash the cells once with pre-
warmed serum-free medium or PBS (pH 7.5-8.5).

Dye Preparation:

o Prepare the Cy2-SE labeling solution as described for suspension cells.

Labeling Reaction:

o Add a sufficient volume of the Cy2-SE labeling solution to completely cover the cells.

o Incubate for 15-30 minutes at room temperature or 4°C, protected from light.

Quenching:
o Aspirate the labeling solution and add the quenching solution.

o Incubate for 5-10 minutes at room temperature, protected from light.

Washing:

o Aspirate the quenching solution and wash the cells three times with complete cell culture
medium.

Imaging:
o Add fresh, pre-warmed imaging medium to the cells.

o Proceed with live cell imaging.

Mandatory Visualizations
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Experimental Workflow for Cy2-SE Live Cell Labeling
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Caption: Workflow for Cy2-SE labeling of live cells.
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Chemical Reaction of Cy2-SE with Primary Amines
Cy2-Succinimidy! Ester Protein with Primary Amine (e.g., Lysine)

Reaction Conditions
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(Stable Amide Bond)

N-hydroxysuccinimide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b15557028?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

